Cas no 2320418-69-5 (1-(2-chlorophenyl)-3-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}urea)

1-(2-Chlorophenyl)-3-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}urea is a synthetic urea derivative characterized by its unique structural features, including a chlorophenyl group and a hydroxyethoxy-substituted oxolane moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis, where its hybrid structure may contribute to enhanced solubility and bioavailability. The presence of both polar (hydroxyethoxy) and nonpolar (chlorophenyl) groups allows for tunable physicochemical properties, making it adaptable for diverse applications. Its well-defined molecular architecture facilitates precise modifications, supporting research in drug discovery and material science. The compound’s stability under standard conditions further underscores its utility in laboratory and industrial settings.
1-(2-chlorophenyl)-3-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}urea structure
2320418-69-5 structure
Product Name:1-(2-chlorophenyl)-3-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}urea
CAS No:2320418-69-5
MF:C14H19ClN2O4
MW:314.764662981033
CID:6415864
PubChem ID:134161099
Update Time:2025-10-12

1-(2-chlorophenyl)-3-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chlorophenyl)-3-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}urea
    • 1-(2-chlorophenyl)-3-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)urea
    • 1-(2-chlorophenyl)-3-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}urea
    • 2320418-69-5
    • AKOS040704668
    • 1-(2-chlorophenyl)-3-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]urea
    • F6571-2156
    • Inchi: 1S/C14H19ClN2O4/c15-11-3-1-2-4-12(11)17-13(19)16-9-14(21-8-6-18)5-7-20-10-14/h1-4,18H,5-10H2,(H2,16,17,19)
    • InChI Key: PIUQIFFPOFIHID-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(NCC1(COCC1)OCCO)=O

Computed Properties

  • Exact Mass: 314.1033348g/mol
  • Monoisotopic Mass: 314.1033348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 79.8Ų

1-(2-chlorophenyl)-3-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}urea Pricemore >>

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Additional information on 1-(2-chlorophenyl)-3-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}urea

1-(2-Chlorophenyl)-3-{3-(2-Hydroxyethoxy)Oxolan-3-ylmethyl}Urea: A Comprehensive Overview

1-(2-Chlorophenyl)-3-{3-(2-Hydroxyethoxy)Oxolan-3-ylmethyl}Urea, commonly referred to by its CAS number CAS No 2320418-69-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This urea derivative has garnered attention due to its unique structural features and potential applications in drug development. The molecule incorporates a chlorophenyl group, an oxolane ring, and a hydroxyethoxy substituent, making it a versatile compound with promising biological activity.

The synthesis of 1-(2-Chlorophenyl)-3-{3-(2-Hydroxyethoxy)Oxolan-3-ylmethyl}Urea involves a multi-step process that combines principles of organic synthesis and medicinal chemistry. Recent advancements in catalytic methods have enabled the efficient production of this compound, ensuring high purity and scalability for potential industrial applications. The oxolane ring, also known as a tetrahydrofuran ring, plays a crucial role in stabilizing the molecule's structure and enhancing its solubility properties.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its anti-inflammatory and anti-tumor properties. Researchers have demonstrated that 1-(2-Chlorophenyl)-3-{3-(2-Hydroxyethoxy)Oxolan-3-ylmethyl}Urea exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a potential candidate for developing novel anti-inflammatory agents. Furthermore, preliminary in vitro assays have shown promising results in inhibiting the growth of cancer cells, suggesting its potential as an anti-tumor agent.

The structural uniqueness of this compound lies in its combination of a chlorophenyl group and an oxolane-containing side chain. The chlorophenyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. Meanwhile, the oxolane ring introduces hydrophilic properties due to the hydroxyethoxy substituent, creating a balance between lipophilicity and hydrophilicity that is often desirable in drug design.

In terms of physical properties, CAS No 2320418-69-5 has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of this compound extends beyond pharmacology into materials science. Its unique chemical structure allows for potential use as a building block in polymer synthesis or as an additive in specialty chemicals. Recent research has explored its role as a precursor in the synthesis of advanced materials with tailored properties.

In conclusion, 1-(2-Chlorophenyl)-3-{3-(2-Hydroxyethoxy)Oxolan-3-ylmethyl}Urea, with its CAS number CAS No 2320418-69-5, represents a multifaceted compound with diverse applications across multiple disciplines. Its chemical versatility, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in both academic research and industrial development.

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